Cas no 1025736-69-9 (3-(4-fluorophenyl)-5-[(4-fluorophenyl)amino]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-(4-fluorophenyl)-5-[(4-fluorophenyl)amino]-1,3-thiazolidine-2,4-dione
• CAS No: 1025736-69-9
• MF: C₁₅H₁₀F₂N₂O₂S
• MW: 320.313909053802
• CID: 6391290
• PubChem ID: 16643900
• Update Time: 2025-10-28

3-(4-fluorophenyl)-5-[(4-fluorophenyl)amino]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-5-[(4-fluorophenyl)amino]-1,3-thiazolidine-2,4-dione
• 5-(4-fluoroanilino)-3-(4-fluorophenyl)-1,3-thiazolidine-2,4-dione
• SR-01000918494
• AKOS002306262
• VU0608040-1
• 1025736-69-9
• AT-057/43468492
• 3-(4-fluorophenyl)-5-((4-fluorophenyl)amino)thiazolidine-2,4-dione
• SR-01000918494-1
• F3261-0180
• AKOS016324043

• Inchi： 1S/C15H10F2N2O2S/c16-9-1-5-11(6-2-9)18-13-14(20)19(15(21)22-13)12-7-3-10(17)4-8-12/h1-8,13,18H
• InChI Key： FYIKZZKVSJQQTI-UHFFFAOYSA-N
• SMILES： S1C(NC2=CC=C(F)C=C2)C(=O)N(C2=CC=C(F)C=C2)C1=O

Computed Properties

• Exact Mass: 320.04310506g/mol
• Monoisotopic Mass: 320.04310506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.7Ų

Additional information on 3-(4-fluorophenyl)-5-[(4-fluorophenyl)amino]-1,3-thiazolidine-2,4-dione

3-(4-Fluorophenyl)-5-[(4-Fluorophenyl)amino]-1,3-thiazolidine-2,4-dione: A Comprehensive Overview

3-(4-Fluorophenyl)-5-[(4-Fluorophenyl)amino]-1,3-thiazolidine-2,4-dione (CAS No. 1025736-69-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazolidinediones, which are known for their diverse biological activities, including anti-diabetic, anti-inflammatory, and anti-cancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 3-(4-fluorophenyl)-5-[(4-fluorophenyl)amino]-1,3-thiazolidine-2,4-dione is characterized by a thiazolidinedione core with two fluorophenyl substituents. The presence of these fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The thiazolidinedione scaffold is a well-known motif in drug discovery, particularly for its ability to modulate peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose metabolism and adipocyte differentiation.

The synthesis of 3-(4-fluorophenyl)-5-[(4-fluorophenyl)amino]-1,3-thiazolidine-2,4-dione typically involves a multi-step process. One common approach is the condensation of 4-fluorobenzaldehyde with thiourea to form the corresponding thiosemicarbazone intermediate. This intermediate is then cyclized in the presence of an acid catalyst to yield the thiazolidinedione core. Subsequent functionalization steps can be employed to introduce the additional fluorophenyl substituent and the amino group. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, leading to more scalable and environmentally friendly processes.

In terms of biological activities, 3-(4-fluorophenyl)-5-[(4-fluorophenyl)amino]-1,3-thiazolidine-2,4-dione has shown promising results in various preclinical studies. For instance, it has been reported to exhibit potent anti-diabetic effects by activating PPARγ and improving insulin sensitivity in adipose tissue and liver cells. Additionally, this compound has demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-(4-fluorophenyl)-5-[(4-fluorophenyl)amino]-1,3-thiazolidine-2,4-dione could be a valuable lead compound for the development of new therapeutic agents for metabolic disorders.

Beyond its anti-diabetic and anti-inflammatory activities, recent research has also explored the potential anticancer properties of 3-(4-fluorophenyl)-5-[(4-fluorophenyl)amino]-1,3-thiazolidine-2,4-dione. Studies have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For example, it has been found to inhibit the PI3K/Akt/mTOR pathway in breast cancer cells and reduce tumor growth in xenograft models. These findings highlight the multifaceted nature of this compound and its potential as a broad-spectrum therapeutic agent.

The pharmacokinetic profile of 3-(4-fluorophenyl)-5-[(4-fluorophenyl)amino]-1,3-thiazolidine-2,4-dione is another important aspect that has been investigated. Preclinical studies have demonstrated that this compound exhibits favorable oral bioavailability and plasma stability. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects. Ongoing research is focused on developing prodrugs or formulations that can enhance the pharmacokinetic properties of this compound for better therapeutic outcomes.

In conclusion, 3-(4-fluorophenyl)-5-[(4-fluorophenyl)amino]-1,3-thiazolidine-2,4-dione (CAS No. 1025736-69-9) represents a promising candidate for the development of novel therapeutics targeting metabolic disorders and cancer. Its unique chemical structure and diverse biological activities make it an attractive subject for further investigation in both academic and industrial settings. As research continues to advance our understanding of this compound's mechanisms of action and potential applications, it holds great promise for improving patient outcomes in various disease states.